Cas no 2680691-27-2 (benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate)

• Product Name: benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate
• CAS No: 2680691-27-2
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5647440
• PubChem ID: 165919072
• Update Time: 2025-11-01

benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680691-27-2
• benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate
• EN300-28282226

• Inchi： 1S/C15H23NO3/c1-12(10-17)9-15(2,3)16-14(18)19-11-13-7-5-4-6-8-13/h4-8,12,17H,9-11H2,1-3H3,(H,16,18)
• InChI Key： GWKCWWAQSITJEH-UHFFFAOYSA-N
• SMILES： OCC(C)CC(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate (CAS: 2680691-27-2)

Benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate (CAS: 2680691-27-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This carbamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive molecules. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, shedding light on its mechanisms of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, which not only enhanced the efficiency of the process but also minimized the formation of by-products. This advancement is particularly relevant for large-scale production and further pharmacological studies.

In addition to its synthetic optimization, the biological activity of benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to inhibit specific proteases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of matrix metalloproteinases (MMPs), which are implicated in conditions such as rheumatoid arthritis and cancer metastasis. The study highlighted the compound's unique binding affinity and its potential as a lead molecule for further drug development.

Further research has explored the pharmacokinetic properties of benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate. A recent pharmacokinetic profiling study (2024) revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability in animal models. These findings are critical for understanding the compound's behavior in vivo and for guiding future preclinical and clinical studies. The study also noted that the compound's hydroxyl group plays a pivotal role in its metabolic stability, which could be leveraged for further structural modifications to enhance its therapeutic profile.

Despite these promising findings, challenges remain in the development of benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate as a therapeutic agent. Issues such as potential off-target effects and the need for improved selectivity are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and to explore the compound's full therapeutic potential. Future directions may include the development of analogs with enhanced activity and reduced toxicity, as well as the exploration of combination therapies.

In conclusion, benzyl N-(5-hydroxy-2,4-dimethylpentan-2-yl)carbamate (CAS: 2680691-27-2) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical applications and to overcome existing challenges. This compound exemplifies the dynamic interplay between chemical synthesis and biological discovery, offering valuable insights for future drug development initiatives.